Cas no 2034260-07-4 (1-{2-(difluoromethyl)sulfanylbenzoyl}-4-{7H,8H,9H,10H-pyrazino1,2-bindazol-1-yl}piperazine)
1-{2-(difluoromethyl)sulfanylbenzoyl}-4-{7H,8H,9H,10H-pyrazino1,2-bindazol-1-yl}piperazine Chemical and Physical Properties
Names and Identifiers
-
- [2-(difluoromethylsulfanyl)phenyl]-[4-(7,8,9,10-tetrahydropyrazino[1,2-b]indazol-1-yl)piperazin-1-yl]methanone
- 1-{2-(difluoromethyl)sulfanylbenzoyl}-4-{7H,8H,9H,10H-pyrazino1,2-bindazol-1-yl}piperazine
-
- Inchi: 1S/C22H23F2N5OS/c23-22(24)31-18-8-4-2-6-16(18)21(30)28-13-11-27(12-14-28)20-19-15-5-1-3-7-17(15)26-29(19)10-9-25-20/h2,4,6,8-10,22H,1,3,5,7,11-14H2
- InChI Key: GXTAGQGKSATTAI-UHFFFAOYSA-N
- SMILES: C(C1=CC=CC=C1SC(F)F)(N1CCN(C2C3=C4C(=NN3C=CN=2)CCCC4)CC1)=O
1-{2-(difluoromethyl)sulfanylbenzoyl}-4-{7H,8H,9H,10H-pyrazino1,2-bindazol-1-yl}piperazine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6523-1096-2μmol |
1-{2-[(difluoromethyl)sulfanyl]benzoyl}-4-{7H,8H,9H,10H-pyrazino[1,2-b]indazol-1-yl}piperazine |
2034260-07-4 | 2μmol |
$57.0 | 2023-09-08 | ||
| Life Chemicals | F6523-1096-5μmol |
1-{2-[(difluoromethyl)sulfanyl]benzoyl}-4-{7H,8H,9H,10H-pyrazino[1,2-b]indazol-1-yl}piperazine |
2034260-07-4 | 5μmol |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6523-1096-10μmol |
1-{2-[(difluoromethyl)sulfanyl]benzoyl}-4-{7H,8H,9H,10H-pyrazino[1,2-b]indazol-1-yl}piperazine |
2034260-07-4 | 10μmol |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6523-1096-20μmol |
1-{2-[(difluoromethyl)sulfanyl]benzoyl}-4-{7H,8H,9H,10H-pyrazino[1,2-b]indazol-1-yl}piperazine |
2034260-07-4 | 20μmol |
$79.0 | 2023-09-08 | ||
| Life Chemicals | F6523-1096-1mg |
1-{2-[(difluoromethyl)sulfanyl]benzoyl}-4-{7H,8H,9H,10H-pyrazino[1,2-b]indazol-1-yl}piperazine |
2034260-07-4 | 1mg |
$54.0 | 2023-09-08 | ||
| Life Chemicals | F6523-1096-2mg |
1-{2-[(difluoromethyl)sulfanyl]benzoyl}-4-{7H,8H,9H,10H-pyrazino[1,2-b]indazol-1-yl}piperazine |
2034260-07-4 | 2mg |
$59.0 | 2023-09-08 | ||
| Life Chemicals | F6523-1096-3mg |
1-{2-[(difluoromethyl)sulfanyl]benzoyl}-4-{7H,8H,9H,10H-pyrazino[1,2-b]indazol-1-yl}piperazine |
2034260-07-4 | 3mg |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6523-1096-4mg |
1-{2-[(difluoromethyl)sulfanyl]benzoyl}-4-{7H,8H,9H,10H-pyrazino[1,2-b]indazol-1-yl}piperazine |
2034260-07-4 | 4mg |
$66.0 | 2023-09-08 | ||
| Life Chemicals | F6523-1096-5mg |
1-{2-[(difluoromethyl)sulfanyl]benzoyl}-4-{7H,8H,9H,10H-pyrazino[1,2-b]indazol-1-yl}piperazine |
2034260-07-4 | 5mg |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6523-1096-10mg |
1-{2-[(difluoromethyl)sulfanyl]benzoyl}-4-{7H,8H,9H,10H-pyrazino[1,2-b]indazol-1-yl}piperazine |
2034260-07-4 | 10mg |
$79.0 | 2023-09-08 |
1-{2-(difluoromethyl)sulfanylbenzoyl}-4-{7H,8H,9H,10H-pyrazino1,2-bindazol-1-yl}piperazine Related Literature
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
Additional information on 1-{2-(difluoromethyl)sulfanylbenzoyl}-4-{7H,8H,9H,10H-pyrazino1,2-bindazol-1-yl}piperazine
Compound CAS No. 2034260-07-4: 1-{2-(Difluoromethyl)sulfanylbenzoyl}-4-{7H,8H,9H,10H-pyrazino[1,2-b]indazol-1-yl}piperazine
The compound with CAS No. 2034260-07-4, named as 1-{2-(difluoromethyl)sulfanylbenzoyl}-4-{7H,8H,9H,10H-pyrazino[1,2-b]indazol-1-yl}piperazine, is a highly specialized organic molecule with a complex structure. This compound belongs to the class of heterocyclic compounds and has garnered significant attention in the fields of medicinal chemistry and materials science due to its unique properties and potential applications.
The molecular structure of this compound is characterized by the presence of a piperazine ring system, which serves as the central scaffold. Attached to this piperazine ring are two distinct functional groups: a benzoyl group substituted with a difluoromethylsulfanyl moiety and a pyrazino[1,2-b]indazole fragment. The combination of these groups imparts the compound with a high degree of structural complexity and functional versatility.
Recent studies have highlighted the potential of this compound in various therapeutic areas. For instance, its antitumor activity has been explored in preclinical models, where it demonstrated significant efficacy in inhibiting the growth of cancer cells. The selective inhibition of specific kinases by this compound has been attributed to its unique structural features, particularly the arrangement of electron-withdrawing groups and aromatic systems.
In addition to its pharmacological applications, this compound has also been investigated for its potential use in advanced materials science. Its ability to form stable coordination complexes with metal ions has made it a promising candidate for applications in catalysis and sensor technology. Researchers have reported that the pyrazino[1,2-b]indazole fragment plays a critical role in mediating these interactions due to its conjugated π-system and electron-deficient nature.
The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the preparation of the difluoromethylsulfanylbenzoyl group through nucleophilic substitution reactions and the construction of the pyrazino[1,2-b]indazole fragment via cyclization processes. The optimization of reaction conditions has been essential in achieving high yields and ensuring the purity of the final product.
From an analytical standpoint, this compound has been thoroughly characterized using advanced spectroscopic techniques such as NMR (Nuclear Magnetic Resonance) and MS (Mass Spectrometry). These studies have provided valuable insights into its molecular structure and stability under various conditions. For instance, thermal analysis revealed that the compound exhibits excellent thermal stability up to 350°C under inert atmosphere conditions.
Looking ahead, ongoing research is focused on exploring the biological mechanisms underlying the activity of this compound. Collaborative efforts between medicinal chemists and biologists are aimed at identifying novel targets for intervention and optimizing the pharmacokinetic properties of this molecule. Preliminary results from these studies suggest that further modifications to the difluoromethylsulfanylbenzoyl group could enhance its bioavailability while maintaining its therapeutic efficacy.
In conclusion, CAS No. 2034260-07-4 represents a cutting-edge molecule with diverse applications across multiple scientific disciplines. Its unique structure and functional groups make it a valuable tool for advancing research in medicinal chemistry and materials science. As research continues to unfold, this compound is expected to pave new avenues for innovative therapies and technological advancements.
2034260-07-4 (1-{2-(difluoromethyl)sulfanylbenzoyl}-4-{7H,8H,9H,10H-pyrazino1,2-bindazol-1-yl}piperazine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)